6-{[4-(2-fluorobenzoyl)piperazin-1-yl]sulfonyl}-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-11-one
Description
This compound is a structurally complex tricyclic sulfonamide derivative featuring a 1-azatricyclo[6.3.1.0⁴,¹²]dodeca-4(12),5,7-trien-11-one core scaffold. The molecule is further modified by a piperazine ring substituted with a 2-fluorobenzoyl group and a sulfonyl linker. Its synthesis likely involves multi-step organic reactions, including sulfonylation and benzoylation, as inferred from analogous synthetic pathways for related tricyclic sulfonamides .
Properties
IUPAC Name |
6-[4-(2-fluorobenzoyl)piperazin-1-yl]sulfonyl-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-11-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22FN3O4S/c23-19-4-2-1-3-18(19)22(28)24-9-11-25(12-10-24)31(29,30)17-13-15-5-6-20(27)26-8-7-16(14-17)21(15)26/h1-4,13-14H,5-12H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYBQVVQVWDUQMD-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N2CCC3=CC(=CC1=C32)S(=O)(=O)N4CCN(CC4)C(=O)C5=CC=CC=C5F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22FN3O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 6-{[4-(2-fluorobenzoyl)piperazin-1-yl]sulfonyl}-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-11-one (CAS No. 946361-11-1) is a novel synthetic molecule that has garnered attention for its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The molecular formula of the compound is with a molecular weight of 443.5 g/mol. The structure features a piperazine ring, a sulfonyl group, and an azatricyclo framework, which are significant for its biological interactions.
| Property | Value |
|---|---|
| Molecular Formula | C22H22FN3O4S |
| Molecular Weight | 443.5 g/mol |
| CAS Number | 946361-11-1 |
| SMILES | O=C(c1ccccc1F)N1CCN(S(=O)(=O)c2cc3c4c(c2)CCN4C(=O)CC3)CC1 |
Antimicrobial Activity
Recent studies have reported that compounds similar to 6-{[4-(2-fluorobenzoyl)piperazin-1-yl]sulfonyl}-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-11-one exhibit significant antimicrobial properties. For instance, piperazine derivatives have been shown to inhibit the growth of various bacterial strains, suggesting that this compound could possess similar effects due to its structural components .
Tyrosinase Inhibition
Tyrosinase is a crucial enzyme in melanin biosynthesis and is often targeted in skin-whitening formulations. Preliminary research indicates that modifications on piperazine frameworks can enhance tyrosinase inhibition activity. The compound's structural features may allow it to act as a competitive inhibitor of tyrosinase, potentially leading to applications in dermatology .
Cytotoxicity Studies
Cytotoxicity assessments using cell lines such as NIH-3T3 have shown that certain derivatives of piperazine can exhibit low cytotoxic effects while maintaining high biological activity against target enzymes . This suggests that 6-{[4-(2-fluorobenzoyl)piperazin-1-yl]sulfonyl}-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-11-one might also be evaluated for safety in therapeutic applications.
The mechanism by which this compound exerts its biological effects likely involves interaction with specific enzyme active sites or receptor binding sites due to its unique structural motifs. Docking studies suggest that the sulfonamide group may enhance binding affinity to target proteins, which is critical for its inhibitory activity against enzymes like tyrosinase .
Case Studies and Research Findings
Several studies have explored the biological implications of similar compounds:
- Tyrosinase Inhibitors : A study found that derivatives of piperazine showed IC50 values in the low micromolar range when tested against Agaricus bisporus tyrosinase, indicating strong inhibitory potential .
- Antimicrobial Efficacy : Compounds with similar piperazine structures demonstrated effective antimicrobial activity against various pathogens, highlighting their potential as therapeutic agents .
- Cytotoxicity Profiles : Research indicated that certain piperazine derivatives exhibited minimal cytotoxicity at therapeutic concentrations, suggesting a favorable safety profile for further development .
Comparison with Similar Compounds
Comparison with Structurally Analogous Compounds
Structural Similarities and Key Differences
The compound’s closest structural analog is 6-{[4-(3,4-Dimethoxybenzoyl)piperazin-1-yl]sulfonyl}-1-azatricyclo[6.3.1.0⁴,¹²]dodeca-4(12),5,7-trien-11-one (hereafter referred to as Compound A ) . Both share the tricyclic core and piperazine-sulfonyl moiety but differ in the benzoyl substituents:
- Fluorine vs.
- Polarity and Solubility : The fluorine atom may reduce overall polarity compared to methoxy groups, impacting solubility and membrane permeability.
Physicochemical Properties
Pharmacological and Bioactivity Insights
- Receptor Binding: Piperazine-sulfonyl derivatives are known to interact with serotonin (5-HT) and dopamine receptors. The fluorine substituent may enhance selectivity for 5-HT₁A receptors, as seen in fluorinated arylpiperazines .
- Toxicity Profile : Methoxy groups in Compound A could lead to demethylation metabolites, introducing hepatotoxicity risks absent in the fluorinated analog .
Broader Comparison with Piperazine-Sulfonyl Derivatives
Triazole-Containing Analogs
Compounds such as 4-(4-{4-[4-({(2RS,4SR)-2-[(1H-1,2,4-Triazol-1-yl)methyl]-2-(2,4-dichlorophenyl)-1,3-dioxolan-4-yl}methoxy)phenyl]piperazin-1-yl}phenyl)-2-butyl-2,4-dihydro-3H-1,2,4-triazol-3-one (Compound B) highlight the diversity of piperazine-sulfonyl pharmacophores:
- Triazole vs.
- Chlorine Substituents : The 2,4-dichlorophenyl group in Compound B enhances lipophilicity and microbial target affinity compared to the fluorobenzoyl group .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
